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Compound Focus: Sarolaner

CAS No.: 1398609-39-6

Cat. No.: S542504

Mechanism of Action and Molecular Target

Sarolaner exerts its insecticidal and acaricidal effects through a specific neurotoxic mechanism in parasites

[1].
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Sarolaner’'s molecular mechanism of action involves high-affinity binding to and inhibition of both GABA-
gated and glutamate-gated chloride channels in the nerve and muscle cells of ectoparasites. This dual
inhibition leads to uncontrolled neuronal excitation, paralysis, and death [2] [1] [3]. A key to its selective
toxicity is that these specific inhibitory glutamate receptors are unique to invertebrates, and sarolaner binds

to arthropod GABA receptors with much greater affinity than to mammalian receptors [4] [1].

Comprehensive Efficacy Profile

Sarolaner demonstrates high efficacy against a broad spectrum of ectoparasites at the minimum

recommended dose of 2 mg/kg [2] [1].
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Efficacy Against Fleas (Ctenocephalides felis)

Parameter Efficacy Result Study Details

Speed of Kill Begins in 3-4 hours; 296.2% within 8 hours Laboratory studies.
through Day 35 [2] [1].

Existing Infestation 100% efficacy within 24 hours post-treatment Laboratory study.
[2].
Prevention of Re- Maintained =98% efficacy within 8 hours for 28 Laboratory re-infestation
infestation days [1]. studies.
Field Efficacy 99.4% to 100% reduction over 90 days [5] [2]. Multicenter field study in
the US.
Egg Production Kills fleas before they can lay viable eggs for 35  Laboratory study.
days [2].
Efficacy Against Ticks
. . Efficacy Against Existing Efficacy Post-Re-infestation
Tick Species .
Infestation (48 hours)
Amblyomma americanum (Lone >99.4% at 48-72 hours [6]. >98.4% through Day 35 [6].
Star Tick)
Amblyomma maculatum (Gulf >98.9% at 48 hours [6]. >90.4% through Day 28 [6].
Coast Tick)
Dermacentor variabilis (American >98.9% at 48 hours [6]. >90.4% through Day 28 [6].
Dog Tick)
Ixodes scapularis (Black-legged >98.9% at 48 hours [6]. =>90.4% through Day 28 [6].
Tick)
Rhipicephalus sanguineus (Brown >98.9% at 48 hours [6]. >89.7% through Day 28 [6].
Dog Tick)
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Efficacy Against Mites (Off-Label Use)

Mite Species Disease Efficacy and Protocol
Otodectes Ear Mites 100% efficacy 48 hours after a single oral dose (2-4 mg/kg) in
cynotis cats [7].
Sarcoptes Sarcoptic Mange  99.2% efficacy after two monthly doses (as part of Simparica
scabiei Trio) in dogs [8].
Demodex spp. Demodectic Effective for treatment in dogs and cats (off-label) [9].

Mange

Key Experimental Models and Protocols

Robust laboratory and field models are used to establish the efficacy and safety profile of sarolaner.

1. In Vitro Target Validation and Potency Assays

e Objective: To confirm mechanism of action and compare compound potency against parasite targets
[3].
¢ Protocol:
o Cell Lines: Use CHO-K1 cells stably transfected with genes for GABA-gated chloride channels
(e.g., cat flea RDL gene) [3].
o Electrophysiology: Measure the inhibition of GABA-elicited currents by sarolaner and
comparator compounds using patch-clamp or voltage-clamp techniques [3].
o Whole Organism Screening: Conduct blood-feeding assays against C. felis and ingestion
assays against soft ticks (Ornithodoros turicata) to determine lethal concentrations
(LC80/LC100) [3].

2. In Vivo Laboratory Dose Confirmation and Re-infestation Studies

¢ Objective: To establish the minimum effective dose and duration of efficacy against fleas and multiple
tick species [1] [6].
e Protocol:
o Animals: Purpose-bred Beagle or mixed-breed dogs [6].
o Infestation: Artificially infest dogs with ~50 unfed adult ticks or a set number of fleas [6].
o Dosing: Orally administer sarolaner at the target dose (e.g., 2 mg/kg) on Day 0 [6].
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o Assessment:
= Existing Infestations: Count live, attached ticks at 24, 48, or 72 hours post-treatment [6].
= Re-infestation Efficacy: Re-infest dogs weekly (e.g., Days 5, 12, 19, 26, 33) and count
live ticks 48 hours later to confirm sustained efficacy [6].
o Analysis: Calculate percent efficacy based on mean live tick counts compared to placebo-
treated control groups [6].

3. Controlled Field Studies

e Objective: To confirm efficacy and safety in a real-world setting [5].

¢ Protocol:
o Design: Randomized, controlled, masked studies in client-owned dogs with natural flea

infestations [5].

o Treatment: Dogs receive sarolaner or an active control (e.g., spinosad) at Day 0, ~Day 30,
and ~Day 60 [5].

o Assessment: Conduct clinical examinations and live flea counts at days 0, 14, 30, 60, and 90.
Monitor for adverse reactions [5].

Safety and Tolerability Profile

The safety of sarolaner has been evaluated in extensive laboratory and field studies.

Aspect Findings

General Well tolerated in clinical field studies. The most common adverse reactions were
Tolerability mild and transient vomiting and diarrhea [5] [2].

Neurological As a member of the isoxazoline class, sarolaner has been associated with
Safety neurologic adverse reactions (muscle tremors, ataxia, seizures) in some dogs,

including those without a history of seizures [2] [10].

Breed & Age Approved for dogs =6 months and =2.8 Ibs. Use with caution in dogs with a
Considerations history of seizures [2] [9]. Safety not evaluated in breeding, pregnant, or lactating
dogs [2].

Concomitant Use A wide variety of concomitant medications, including heartworm preventatives,
were well tolerated in field studies [5]. However, one dog receiving
ivermectin/pyrantel exhibited transient neurological signs [2].
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Aspect Findings
Margin of Safety In laboratory studies, sarolaner was safe upon repeated monthly dosing at up to
5x the maximum recommended dose in adult dogs. Neurological signs were

observed in some 8-week-old puppies at 3x and 5x the dose, which resolved as
the dogs matured [2] [1].

Pharmacokinetic Properties

Favorable pharmacokinetics underpin sarolaner's rapid and sustained efficacy [2] [3].

Parameter Value

Bioavailability >85% (high oral absorption)
Tmax ~3 hours (rapid)

Protein Binding >99.9% (extensive)
Volume of Distribution (Vdss) 2.81 L/kg (wide distribution)
Half-life (T1/2) 11-12 days

Route of Elimination Biliary excretion via feces
Metabolism Minimal

Conclusion for Drug Development Professionals

Sarolaner exemplifies a modern ectoparasiticide success story, combining rational drug design targeting
invertebrate-specific receptors with optimized pharmacokinetics for sustained monthly efficacy. Its broad-
spectrum activity extends beyond labeled indications to include major mite species, offering significant

therapeutic versatility. The primary consideration in clinical application involves the class-wide neurological
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warning; however, the risk is low for the general dog population. Sarolaner presents a highly effective and

well-characterized option for inclusion in veterinary parasiticide portfolios.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 8/8 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s542504?utm_src=pdf-bulk
https://www.smolecule.com/products/s542504?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

